molecular formula C10H14O2SSi B8458654 2-Trimethylsilanyl-4,5-dihydro-thieno[2,3-c]pyran-7-one CAS No. 947149-97-5

2-Trimethylsilanyl-4,5-dihydro-thieno[2,3-c]pyran-7-one

Cat. No.: B8458654
CAS No.: 947149-97-5
M. Wt: 226.37 g/mol
InChI Key: SSXUXZFSPSOKHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Trimethylsilanyl-4,5-dihydro-thieno[2,3-c]pyran-7-one is a useful research compound. Its molecular formula is C10H14O2SSi and its molecular weight is 226.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

947149-97-5

Molecular Formula

C10H14O2SSi

Molecular Weight

226.37 g/mol

IUPAC Name

2-trimethylsilyl-4,5-dihydrothieno[2,3-c]pyran-7-one

InChI

InChI=1S/C10H14O2SSi/c1-14(2,3)8-6-7-4-5-12-10(11)9(7)13-8/h6H,4-5H2,1-3H3

InChI Key

SSXUXZFSPSOKHY-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1=CC2=C(S1)C(=O)OCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(2-Hydroxy-ethyl)-5-trimethylsilanyl-thiophene-2-carboxylic acid (4.1 g) and p-Toluenesulfonic acid (577.9 mg) in toluene (100 mL) was heated to 10° C. for 6 h. The solvent was removed in vacuum and the residue taken up in water and ethyl acetate. The aqueous phase was extracted with ethyl acetate three times. The combined organic phases were dried over sodium sulfate and the solvent was removed in vacuum. In this way the product was obtained with molecular weight 226.37 (C10H14O2SSi); MS (ESI): 227 (M+H+).
Name
3-(2-Hydroxy-ethyl)-5-trimethylsilanyl-thiophene-2-carboxylic acid
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
577.9 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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